Cas no 600-30-6 (2,3-dibromobutyric acid)

• Product Name: 2,3-dibromobutyric acid
• CAS No: 600-30-6
• Molecular Formula: C₄H₆O₂Br₂
• Molecular Weight: 245.89724
• CID: 82661
• PubChem ID: 95386

2,3-dibromobutyric acid Properties

Names and Identifiers

• 2,3-dibromobutyric acid
• 2,3-dibromobutanoic acid
• 2,3-Dibrom-buttersaeure
• Butanoic acid,2,3-dibromo
• MFCD00014334
• W-105284
• NS00043324
• Nitroacetaldehydedimethylacetal
• 2 pound not3-Dibromobutyric acid
• DTXSID80870667
• 600-30-6
• .alpha.,.beta.-Dibromobutyric acid
• .alpha.,.beta.-Dibromo-n-butyric acid
• 2,3-dibromo-butyric acid
• SCHEMBL3070137
• AKOS004907945
• CS-0454034
• FT-0609519
• Butanoic acid, 2,3-dibromo-
• EINECS 209-992-1
• 2,3-Dibromobutanoic acid #
• HESQKTULJLBDRF-UHFFFAOYSA-N
• NSC6207
• NSC 6207
• NSC-6207
• DB-053516

• MDL： MFCD00014334
• InChIKey： HESQKTULJLBDRF-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H6Br2O2/c1-2(5)3(6)4(7)8/h2-3H,1H3,(H,7,8)
• SMILES： CC(C(C(=O)O)Br)Br
• BRN： 1721669

Computed Properties

• Exact Mass: 243.87300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 243.873
• Heavy Atom Count: 8
• Complexity: 94
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• LogP: 1.61790
• PSA: 37.30000
• Refractive Index: 1.5220 (estimate)
• Boiling Point: 100-110°C 2mm
• Melting Point: 86-90 °C
• Flash Point: 100-110°C/2mm
• Color/Form: Not available
• Solubility: Not available
• Density: 1.9671 (rough estimate)

2,3-dibromobutyric acid Security Information

• Safety Term：8
• Safety Instruction： S28A-S26
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：3261
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Ambient temperatures.
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：warning
• HazardClass：8

2,3-dibromobutyric acid Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids